Cas no 67774-74-7 (Benzene, C10-13-alkylderivs.)

• Product Name: Benzene, C10-13-alkylderivs.
• CAS No: 67774-74-7
• MF: C₁₇H₂₈
• MW: 232.404225349426
• CID: 505231
• PubChem ID: 23194
• Update Time: 2025-04-19

Benzene, C10-13-alkylderivs. Chemical and Physical Properties

Names and Identifiers

• Benzene, C10-13-alkylderivs.
• ALKYLBENZENE, LINEAR
• Alkyl(C10-C13)benzene
• Benzene, C10-C13 alkyl derivatives
• Benzene, C1O-13-alkyl derivs.
• EC 267-051-0
• NSC251008
• HSDB 5177
• MFCD00026549
• NSC 251008
• NCGC00248531-01
• CAS-6742-54-7
• 1-Phenylundecane, 99%
• NS00036124
• XBEADGFTLHRJRB-UHFFFAOYSA-N
• Undecane, 1-phenyl-
• 29463-63-6
• 67774-74-7
• NSC-251008
• BS-22721
• n-Undecylbenzene
• 6742-54-7
• UNDECYLBENZENE [HSDB]
• CS-0204316
• 8C9LPO3Q9T
• DTXSID3029281
• 1-Phenylundecane
• U0010
• EINECS 229-806-2
• AKOS015902390
• 129813-58-7
• Phenylundecane
• CHEMBL3182307
• D92748
• DTXCID109281
• Benzene, undecyl-
• Q27270180
• UNDECYLBENZENE
• undecyl-benzene
• UNII-8C9LPO3Q9T
• EINECS 267-051-0
• Tox21_200115
• Undecanylbenzene
• NCGC00257669-01

• Inchi： 1S/C17H28/c1-2-3-4-5-6-7-8-9-11-14-17-15-12-10-13-16-17/h10,12-13,15-16H,2-9,11,14H2,1H3
• InChI Key： XBEADGFTLHRJRB-UHFFFAOYSA-N
• SMILES： C(CCCCC1C=CC=CC=1)CCCCCC

Computed Properties

• Exact Mass: 627.535186
• Monoisotopic Mass: 621.541326
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 0.858
• Melting Point: 23 °F (USCG, 1999)
• Boiling Point: 315.8 °C at 760 mmHg
• Flash Point: 279°F min.
• Refractive Index: Index of refraction: 1.4828 @ 20 °C
• LogP: log Kow= 8.14